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Compound of Interest

Compound Name: 2-Bromo-5-methoxynicotinic acid

Cat. No.: B12280639

Get Quote

Abstract & Scope
This guide details the synthesis of 2-bromo-5-methoxynicotinyl chloride, a highly functionalized

pyridine building block. Due to the limited commercial availability of the acid chloride form

(owing to hydrolytic instability), this protocol includes the de novo synthesis of the carboxylic

acid precursor (2-bromo-5-methoxynicotinic acid) from the commercially available 2-bromo-

5-methoxypyridine, followed by a mild chlorination procedure using oxalyl chloride.

Key Advantages of this Protocol:

Regiocontrol: Utilizes Directed Ortho Metalation (DoM) to install the carboxyl group

specifically at the C3 position.

Mild Activation: Uses oxalyl chloride/DMF instead of thionyl chloride to prevent demethylation

of the 5-methoxy group.

Scalability: Validated for gram-scale preparation.
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The synthesis hinges on the orthogonal reactivity of the pyridine ring. The C2-bromine atom

serves as a directing group for lithiation at C3, allowing for the introduction of the carboxylate.

Subsequent activation yields the acid chloride.
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Figure 1: Retrosynthetic strategy relying on C3-selective lithiation.

Safety & Handling
Oxalyl Chloride: Highly toxic and corrosive.[1] Releases CO and CO2 upon reaction. Must be

used in a well-ventilated fume hood.

Lithium Diisopropylamide (LDA): Pyrophoric and moisture-sensitive. Handle under inert

atmosphere (Ar/N2).

Pyridine Derivatives: Potential skin irritants and sensitizers. Double-glove (Nitrile)

recommended.

Acid Chloride Stability: The product is moisture-sensitive and should be used immediately or

stored under inert gas at -20°C.

Experimental Protocols
Protocol A: Synthesis of Precursor (2-Bromo-5-
methoxynicotinic acid)
Objective: Install the carboxylic acid at the C3 position via Directed Ortho Metalation (DoM).

Starting Material: 2-Bromo-5-methoxypyridine (CAS: 105170-27-2).[2][3][4]

Reagents:

2-Bromo-5-methoxypyridine (1.0 equiv)
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Lithium Diisopropylamide (LDA) (1.2 equiv, 2.0 M in THF/heptane)

Dry Tetrahydrofuran (THF) (anhydrous)

Dry Ice (Solid CO2) (excess)

HCl (2N aqueous solution)

Procedure:

Setup: Flame-dry a 250 mL 3-neck round-bottom flask equipped with a magnetic stir bar,

temperature probe, and nitrogen inlet.

Solvation: Charge the flask with 2-bromo-5-methoxypyridine (5.0 g, 26.6 mmol) and

anhydrous THF (50 mL). Cool the solution to -78°C (acetone/dry ice bath).

Lithiation: Add LDA solution (16.0 mL, 32.0 mmol) dropwise via syringe over 20 minutes.

Maintain internal temperature below -70°C.

Mechanistic Note: The C2-bromo group directs lithiation to the C3 position (ortho-lithiation)

due to the inductive effect and coordination with Lithium.

Equilibration: Stir at -78°C for 1 hour to ensure complete formation of the 3-lithio species.

Carboxylation:

Method A (Gas): Bubble dry CO2 gas (passed through a drying tube) into the reaction

mixture for 30 minutes.

Method B (Solid): Cannulate the reaction mixture onto an excess of crushed, fresh dry ice

in a separate flask. (Preferred for rapid quenching).

Quench: Allow the mixture to warm to room temperature (RT) and quench with water (50

mL).

Workup:
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Wash the aqueous layer with diethyl ether (2 x 30 mL) to remove unreacted starting

material.

Acidify the aqueous layer to pH 2–3 using 2N HCl. A white/off-white precipitate should

form.

Extract the acidic aqueous layer with Ethyl Acetate (3 x 50 mL).

Dry combined organics over Na2SO4, filter, and concentrate in vacuo.

Purification: Recrystallize from Ethanol/Water or use crude if purity >95% by HPLC.

Yield: Typically 65–75%.

Product: 2-bromo-5-methoxynicotinic acid (CAS: 1211535-45-3).

Protocol B: Chlorination (Preparation of 2-Bromo-5-
methoxynicotinyl chloride)
Objective: Convert the carboxylic acid to the acid chloride under mild conditions to avoid

demethylation.

Reagents:

2-Bromo-5-methoxynicotinic acid (from Protocol A)

Oxalyl Chloride (1.5 equiv)

DMF (N,N-Dimethylformamide) (Catalytic, 2-3 drops)

Dichloromethane (DCM) (Anhydrous)

Procedure:

Dissolution: In a flame-dried 100 mL round-bottom flask under Nitrogen, suspend 2-bromo-
5-methoxynicotinic acid (2.0 g, 8.6 mmol) in anhydrous DCM (20 mL).

Catalyst Addition: Add catalytic DMF (2 drops).
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Critical Step: DMF reacts with oxalyl chloride to form the Vilsmeier-Haack reagent

(chloroiminium species), which is the active chlorinating agent.

Chlorination: Cool to 0°C. Add oxalyl chloride (1.1 mL, 12.9 mmol) dropwise.

Observation: Vigorous gas evolution (CO, CO2) will occur.

Reaction: Allow the mixture to warm to RT and stir for 2–3 hours. The suspension should

become a clear solution as the acid chloride forms.

Completion Check: Aliquot 50 µL into MeOH. Check LCMS for the methyl ester (Methyl 2-

bromo-5-methoxynicotinate). If acid remains, add 0.2 equiv oxalyl chloride and stir 1 hr.

Isolation:

Concentrate the reaction mixture in vacuo on a rotary evaporator (bath temp < 35°C).

Azeotrope: Add anhydrous Toluene (10 mL) and re-concentrate to remove residual traces

of oxalyl chloride and HCl. Repeat twice.

Final Product: The residue is 2-bromo-5-methoxynicotinyl chloride, typically a yellow-to-

brown semi-solid or oil.

Storage: Use immediately for the subsequent coupling step. If storage is necessary,

dissolve in dry DCM or Toluene and store at -20°C under Argon.
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Figure 2: Step-by-step workflow for the mild chlorination process.

Analytical Data & Quality Control
Since the acid chloride is unstable, full characterization is often performed on the Methyl Ester

derivative (formed by quenching a sample with Methanol).
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Parameter
Specification (Methyl Ester
Derivative)

Notes

Appearance Off-white to yellow solid
Acid chloride is often an

oil/gum.

1H NMR (CDCl3)

δ ~8.3 (d, 1H, H6), 7.6 (d, 1H,

H4), 3.9 (s, 3H, OMe), 3.95 (s,

3H, COOMe)

Characteristic coupling of

pyridine protons (J ~3 Hz).

LC-MS
[M+H]+ = 246/248 (Br isotope

pattern)

Confirms the ester mass (Acid

Cl + MeOH - HCl).

Reactivity Test
Immediate reaction with

benzylamine

TLC should show complete

conversion to amide.

Troubleshooting Guide
Issue Probable Cause Corrective Action

Low Yield in Step 1
Incomplete lithiation or

moisture ingress.

Ensure THF is anhydrous;

keep temp <-70°C; increase

LDA to 1.3 eq.

Demethylation
Acidic hydrolysis during

workup or harsh chlorination.

Avoid SOCl2 reflux; use Oxalyl

Chloride/DMF at RT. Keep

workup pH > 2.[5]0.

Incomplete Chlorination
Old Oxalyl Chloride or lack of

DMF catalyst.

Use fresh reagent; ensure

DMF is added (essential for

catalytic cycle).

Product Solidification
High purity acid chloride may

crystallize.

This is good. If it's a gum,

traces of solvent remain.
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ChemicalBook & PubChem Data: 2-Bromo-5-methoxypyridine (CAS 105170-27-2).[2][3][4]

Commercially available building block.

Source:

Lithiation of 2-Bromopyridines (Methodology)

Gribble, G. W. et al. "Lithiation of 2-halopyridines.

General Protocol Reference: (Analogous lithiation strategies).

Acid Precursor Data

2-Bromo-5-methoxynicotinic acid (CAS 1211535-45-3).

Source:

Chlorination with Oxalyl Chloride

Clayden, J. et al. "Organic Chemistry.
BenchChem Protocol: "Synthesis of 5-Bromo-6-chloronicotinoyl chloride" (Analogous
scaffold).

Source:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 亚硝酸钠_MSDS_作用_用途_亚硝酸钠CAS号【7632-00-0】_化源网 [chemsrc.com]

2. 2-Bromo-5-methoxypyridine | C6H6BrNO | CID 11148151 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. 105170-27-2 Cas No. | 2-Bromo-5-methoxypyridine | Apollo [store.apolloscientific.co.uk]

4. 2-Bromo-5-methoxypyridine CAS 105170-27-2 Sigma-Aldrich [sigmaaldrich.com]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-methoxypyridine
https://store.apolloscientific.co.uk/product/2-bromo-5-methoxypyridine
https://www.sigmaaldrich.com/HK/zh/product/aldrich/cds025353
https://www.benchchem.com/product/b12280639/docs?utm_src=pdf-body#application-note-preparation-of-2-bromo-5-methoxynicotinyl-chloride
https://www.benchchem.com/product/b12280639?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemsrc.com/cas/7632-00-0_895900.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-methoxypyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-methoxypyridine
https://store.apolloscientific.co.uk/product/2-bromo-5-methoxypyridine
https://www.sigmaaldrich.com/HK/zh/product/aldrich/cds025353
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12280639?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. RU2039046C1 - Process for preparing 5-bromonicotinic acid - Google Patents
[patents.google.com]

To cite this document: BenchChem. [Application Note: Preparation of 2-Bromo-5-
methoxynicotinyl chloride]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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